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Abstract

Amcinafal (also known as triamcinolone pentanonide or by its developmental code name, SQ-
15102) is a synthetic glucocorticoid corticosteroid that was developed but never commercially
marketed.[1] As a member of the corticosteroid family, it was designed to exert anti-
inflammatory effects. This document provides a technical overview of Amcinafal, summarizing
its chemical structure, physicochemical properties, and its classification within the broader
context of steroidal anti-inflammatory agents. Due to its status as an unmarketed compound,
publicly available data on detailed experimental protocols and specific biological pathways are
limited.

Chemical Identity and Structure

Amcinafal is chemically designated as 9a-Fluoro-113,16a,17a,21-tetrahydroxypregna-1,4-
diene-3,20-dione cyclic 16,17-acetal with 3-pentanone.[1] Its structure is derived from the
pregnane steroid nucleus, characteristic of glucocorticoids.

The IUPAC name for Amcinafal is (4aS,4bR,5S,6aS,6bS,9aR,10aS,10bS)-8,8-Diethyl-4b-
fluoro-6b-glycoloyl-5-hydroxy-4a,6a-dimethyl-4a,4b,5,6,6a,6b,9a,10,10a,10b,11,12-
dodecahydro-2H-naphtho[2',1":4,5]indeno[1,2-d][1][2]dioxol-2-0ne.[1]

Chemical Structure:
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Physicochemical Properties

The following table summarizes the key quantitative data available for Amcinafal.

Property Value Reference
Molecular Formula C26H35F06

Molar Mass 462.558 g-mol-1

CAS Number 3924-70-7

Charge 0

Stereocenter Count 8

Defined Stereocenters 8/8

E/Z Centers 0

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or analysis of Amcinafal are not
readily available in the public domain. This is a common characteristic of pharmaceutical
compounds that do not proceed to market. General synthetic strategies for fluorinated
corticosteroids would likely involve multi-step processes starting from a suitable steroid
precursor, with key steps including microbial hydroxylation and stereoselective fluorination.
Analytical methods would typically involve techniques such as High-Performance Liquid
Chromatography (HPLC) for purity assessment and Nuclear Magnetic Resonance (NMR) and
Mass Spectrometry (MS) for structural elucidation.

Biological Context and Presumed Mechanism of
Action

As a glucocorticoid, Amcinafal is classified as a steroidal anti-inflammatory agent. The
mechanism of action for this class of drugs is well-established and involves the modulation of
gene expression through interaction with the glucocorticoid receptor (GR). Although specific
signaling pathway data for Amcinafal is unavailable, its action can be logically inferred from its

structural class.
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The diagram below illustrates the general signaling pathway for a glucocorticoid, which would
be the presumed mechanism for Amcinafal.
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Caption: Presumed signaling pathway of Amcinafal as a glucocorticoid.

The diagram illustrates the logical flow from Amcinafal binding to the glucocorticoid receptor,
leading to the modulation of gene transcription and the subsequent anti-inflammatory cellular
response.

Conclusion
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Amcinafal is a synthetic corticosteroid whose development did not proceed to market. Its
chemical structure and physicochemical properties are well-documented. While specific
experimental data for Amcinafal is scarce, its classification as a glucocorticoid allows for a
clear inference of its intended biological function and mechanism of action, which would be
consistent with other drugs in its class. This technical overview provides a consolidated source
of the available information on Amcinafal for research and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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